Cas no 161957-47-7 (2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one
• CAS No: 161957-47-7
• MF: C₅H₃F₃N₂O
• MW: 164.085331201553
• MDL: MFCD18879656
• CID: 877015
• PubChem ID: 45080742
• Update Time: 2024-11-01

2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-(1H-pyrazol-4-yl)- (9CI)
• 2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethanone
• 4-trifluoroacetylpyrazole
• AK319094
• 2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one
• 161957-47-7
• CS-0044949
• ETHANONE, 2,2,2-TRIFLUORO-1-(1H-PYRAZOL-4-YL)-
• FQCODTFGJBGMLQ-UHFFFAOYSA-N
• MFCD18879656
• AKOS013065551
• Y11590
• DB-276314
• DS-11599
• EN300-1180018

• MDL： MFCD18879656
• Inchi： 1S/C5H3F3N2O/c6-5(7,8)4(11)3-1-9-10-2-3/h1-2H,(H,9,10)
• InChI Key： FQCODTFGJBGMLQ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NNC=1)=O)(F)F

Computed Properties

• Exact Mass: 164.01979
• Monoisotopic Mass: 164.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 1

Experimental Properties

• PSA: 45.75

2,2,2-trifluoro-1-(1H-pyrazol-4-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones